![molecular formula C19H24N4O2 B2990188 4-((2-methylpyrimidin-4-yl)oxy)-N-phenethylpiperidine-1-carboxamide CAS No. 2097896-42-7](/img/structure/B2990188.png)
4-((2-methylpyrimidin-4-yl)oxy)-N-phenethylpiperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-((2-methylpyrimidin-4-yl)oxy)-N-phenethylpiperidine-1-carboxamide” is a complex organic molecule. It contains a pyrimidine ring, which is a type of heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The pyrimidine ring, in particular, would contribute to the compound’s aromaticity, potentially affecting its chemical reactivity .Chemical Reactions Analysis
As for the chemical reactions, this compound could potentially undergo, it’s difficult to say without more specific information. The presence of the pyrimidine ring suggests that it might participate in reactions typical of aromatic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific molecular structure. Factors such as its size, shape, functional groups, and aromaticity would all contribute to its properties .Scientific Research Applications
- Researchers have explored the antifungal potential of this compound against various fungal pathogens. For instance, it has shown moderate to good antifungal activity against Botryosphaeria dothidea (BD) and Phomopsis sp. (PS) . Further studies could elucidate its mechanism of action and potential applications in crop protection or pharmaceuticals.
- The crystal structure of 4-((2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)oxy)benzoic acid (a related compound) has been determined. It crystallizes in a monoclinic space group, revealing key molecular interactions and geometries. Such studies contribute to our understanding of the compound’s behavior and reactivity .
- The synthesis of this compound involves interesting reactions, such as the copper-catalyzed [4 + 2] annulation of α,β-unsaturated ketoximes with activated nitriles. Researchers may explore alternative synthetic routes or optimize existing methods .
Antifungal Activity
Crystallography and Structural Studies
Synthetic Methodology and Organic Chemistry
These diverse research avenues highlight the compound’s multifaceted nature and underscore its potential impact in various scientific domains. Further investigations will undoubtedly reveal additional applications and shed light on its broader significance. 🌟
Mechanism of Action
Target of Action
The primary targets of the compound “4-((2-methylpyrimidin-4-yl)oxy)-N-phenethylpiperidine-1-carboxamide” are protein kinases . Protein kinases are essential enzymes that control cell growth, differentiation, migration, and metabolism .
Mode of Action
The compound interacts with its targets, the protein kinases, by inhibiting their function . This inhibition disrupts the normal cellular processes controlled by these enzymes, leading to changes in cell growth, differentiation, migration, and metabolism .
Biochemical Pathways
The inhibition of protein kinases affects several biochemical pathways. These pathways are primarily involved in cell growth, differentiation, migration, and metabolism . The downstream effects of this disruption can lead to changes in cellular behavior and potentially halt the growth of cancer cells .
Result of Action
The result of the compound’s action is the disruption of normal cellular processes, leading to changes in cell growth, differentiation, migration, and metabolism . This disruption can potentially halt the growth of cancer cells .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(2-methylpyrimidin-4-yl)oxy-N-(2-phenylethyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O2/c1-15-20-12-8-18(22-15)25-17-9-13-23(14-10-17)19(24)21-11-7-16-5-3-2-4-6-16/h2-6,8,12,17H,7,9-11,13-14H2,1H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZEJFOOMPWACRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=N1)OC2CCN(CC2)C(=O)NCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((2-methylpyrimidin-4-yl)oxy)-N-phenethylpiperidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.